Cas no 123333-55-1 (4,4'-Dipyridine hydrate)

4,4'-Dipyridine hydrate Properties

Names and Identifiers

• 4,4'-Bipyridine hydrate
• 4,4’-dipyridyl hydrate
• 4,4'-Dipyridyl hydrate
• 4,4′-Dipyridyl hydrate
• 4,4'-Bipyridine
• 4,4'-Dipyridine Hydrate
• 4,4′-Bipyridine
• 4,4'-Bipyridine,hydrate (9CI)
• 4-pyridin-4-ylpyridine;hydrate
• 123333-55-1
• 4 pound not4 inverted exclamation mark -dipyridyl hydrate
• 1185291-78-4
• 4,4'-Bipyridine--water (1/1)
• DTXSID50583419
• 4,4'-Dipyridyl hydrate
• 4,4/'-Dipyridyl hydrate
• 4,4'-Bipyridine xhydrate
• AKOS015891917
• 4,4'-Dipyridyl hydrate, 98%
• SCHEMBL1648462
• 4,4'-Bipyridinehydrate
• FT-0617104
• +Expand

• MDL： MFCD00149416
• InChIKey： JJRKHJXMBCYHSH-UHFFFAOYSA-N
• Inchi： 1S/C10H8N2.H2O/c1-5-11-6-2-9(1)10-3-7-12-8-4-10;/h1-8H;1H2
• SMILES： O.N1C=CC(C2C=CN=CC=2)=CC=1

Computed Properties

• Exact Mass: 174.07900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 174.079312947g/mol
• Heavy Atom Count: 13
• Complexity: 108
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.8Ų

Experimental Properties

• LogP: 2.07930
• PSA: 35.01000
• Boiling Point: 304.8 °C(lit.)
• Melting Point: 70-74 °C (lit.)
• Flash Point: 173.7°C
• Color/Form: White crystals
• Solubility: Not determined
• Density: 1.1507 (estimate)

4,4'-Dipyridine hydrate Security Information

• Symbol: GHS05 GHS07
• WGK Germany：3
• Safety Term：S26-S36/37/39-S45
• Safety Instruction： S26-S36/37/39-S45
• Risk Phrases：R25; R37/38; R41
• Dangerous goods sign： T Xi
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Risk Phrases： 25-37/38-41
• Signal Word：Danger

4,4'-Dipyridine hydrate Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%